Benzenethiol, 4-(phenylethynyl)-
Overview
Description
“Benzenethiol, 4-(phenylethynyl)-” is a chemical compound with the molecular formula C14H10S . It has an average mass of 210.294 Da and a monoisotopic mass of 210.050323 Da .
Molecular Structure Analysis
The molecular structure of “Benzenethiol, 4-(phenylethynyl)-” consists of 14 carbon atoms, 10 hydrogen atoms, and 1 sulfur atom . The exact 3D structure is not provided in the search results.Physical and Chemical Properties Analysis
The physical and chemical properties of “Benzenethiol, 4-(phenylethynyl)-” include an average mass of 210.294 Da and a monoisotopic mass of 210.050323 Da .Scientific Research Applications
Interaction with Surfaces
- Surface Interaction and Stability : The interaction of 4-[4'-(phenylethynyl)-phenylethynyl]-benzenethiols (PPBSH) with Au(111) surfaces was studied using density functional theory. It was found that the most stable form of PPBSH on the surface is bent, indicating potential applications in surface chemistry and material science (Ricca & Bauschlicher, 2003).
Electronic and Optical Properties
- Negative Differential Resistance : Research on conducting molecules like benzenethiol has led to the study of negative differential resistance (NDR) properties in molecular electronics. This makes benzenethiol derivatives applicable in logic devices and molecular junctions (Lee, Shin, & Kwon, 2006).
- Photochemical Reactivity : The photophysical measurements of 1,4-bis(phenylethynyl)benzene showed that planarization and chromophore aggregation affect the photochemistry of these compounds, relevant in developing light energy harvesting assemblies (Levitus et al., 2001).
- Liquid Crystalline Behavior : The study of alkoxy-substituted derivatives of 1,4-bis(phenylethynyl)benzene revealed liquid crystalline phases, indicating potential applications in molecular electronics and photophysics (Lydon et al., 2008).
Molecular Dynamics and Structure
- Molecular Self-Assembly : The self-assembly of 4-[4‘-(phenylethynyl)-phenylethynyl]-benzenethiols on Au(111) surfaces results in long-range order, indicating its significance in nanotechnology and molecular self-assembly (Yang et al., 2000).
- High-Performance Polymers : Imide oligomers containing phenylethynyl groups were investigated for high-performance/high-temperature adhesives and composite matrices, highlighting its use in advanced material science (Hergenrother, Connell, & Smith, 2000).
Energy Level Alignment and Charge Transport
- Charge Transport in Molecular Electronics : Studies on the energy-level alignment of aryl thiols chemisorbed on metal surfaces have implications for charge transport in molecular electronics, emphasizing the role of benzenethiol derivatives in this field (Zangmeister et al., 2009).
Directed Synthesis and Chemical Reactivity
- Directed Lithiation : Benzenethiol derivatives were studied for directed lithiation, offering a method to create ortho-substituted arenethiol derivatives, useful in synthetic chemistry (Smith, Lindsay, & Pritchard, 1989).
Safety and Hazards
The safety data sheet for benzenethiol suggests that it is flammable and toxic if swallowed, in contact with skin, or if inhaled . It can cause skin irritation, serious eye damage, and is suspected of damaging fertility or the unborn child . It is also very toxic to aquatic life with long-lasting effects . Personal protective equipment, including face protection, should be worn when handling this substance .
Properties
IUPAC Name |
4-(2-phenylethynyl)benzenethiol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10S/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11,15H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZDRMOUJZHZLOG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C#CC2=CC=C(C=C2)S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70454672 | |
Record name | Benzenethiol, 4-(phenylethynyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70454672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
170159-25-8 | |
Record name | Benzenethiol, 4-(phenylethynyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70454672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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